4-Ethyl-2-methoxyhexanoic acid
Description
4-Ethyl-2-methoxyhexanoic acid is a branched-chain carboxylic acid derivative featuring a methoxy group at position 2 and an ethyl substituent at position 4 on a hexanoic acid backbone. The methoxy group enhances polarity and may influence solubility, reactivity, and biological activity compared to non-oxygenated alkyl analogs .
Properties
Molecular Formula |
C9H18O3 |
|---|---|
Molecular Weight |
174.24 g/mol |
IUPAC Name |
4-ethyl-2-methoxyhexanoic acid |
InChI |
InChI=1S/C9H18O3/c1-4-7(5-2)6-8(12-3)9(10)11/h7-8H,4-6H2,1-3H3,(H,10,11) |
InChI Key |
LYGAJKVQXCAUFR-UHFFFAOYSA-N |
Canonical SMILES |
CCC(CC)CC(C(=O)O)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Ethyl-2-methoxyhexanoic acid can be achieved through several methods. One common approach involves the alkylation of hexanoic acid derivatives. For instance, starting with 2-methoxyhexanoic acid, an ethyl group can be introduced at the fourth position using ethylating agents under controlled conditions. The reaction typically requires a catalyst, such as palladium or nickel, and is carried out under an inert atmosphere to prevent unwanted side reactions.
Industrial Production Methods
On an industrial scale, the production of 4-Ethyl-2-methoxyhexanoic acid may involve more efficient and cost-effective methods. One such method could be the continuous flow synthesis, where reactants are continuously fed into a reactor, and the product is continuously removed. This method allows for better control over reaction conditions and can be scaled up easily.
Chemical Reactions Analysis
Types of Reactions
4-Ethyl-2-methoxyhexanoic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.
Substitution: The methoxy group can be substituted with other functional groups using appropriate reagents.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.
Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOMe) or other nucleophiles.
Major Products Formed
Oxidation: Formation of 4-ethyl-2-methoxyhexanone or 4-ethyl-2-methoxyhexanal.
Reduction: Formation of 4-ethyl-2-methoxyhexanol.
Substitution: Formation of various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
4-Ethyl-2-methoxyhexanoic acid has several applications in scientific research:
Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: The compound can be used in studies involving enzyme-substrate interactions and metabolic pathways.
Industry: Used in the production of specialty chemicals and as an intermediate in the synthesis of various industrial products.
Mechanism of Action
The mechanism of action of 4-Ethyl-2-methoxyhexanoic acid depends on its specific application. In biological systems, it may interact with enzymes or receptors, influencing metabolic pathways. The presence of the methoxy and ethyl groups can affect its binding affinity and specificity towards molecular targets, thereby modulating its biological activity.
Comparison with Similar Compounds
Structural and Functional Group Analysis
The table below compares 4-Ethyl-2-methoxyhexanoic acid with structurally related compounds:
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Functional Groups | Key Structural Features |
|---|---|---|---|---|
| 4-Ethyl-2-methoxyhexanoic acid | C₉H₁₈O₃ | ~174.24 | Carboxylic acid, methoxy, ethyl | Branched chain with polar groups |
| 2-Ethylhexanoic acid (2-EHA) | C₈H₁₆O₂ | 144.21 | Carboxylic acid, ethyl | Linear alkyl chain |
| Ethyl 4-methyl-3-oxohexanoate | C₉H₁₆O₃ | 172.22 | Ester, ketone, methyl | Cyclic reactivity due to ketone |
| 2-Ethyl-2-(hydroxymethyl)hexanoic acid | C₉H₁₈O₃ | 174.24 | Carboxylic acid, hydroxymethyl | Steric hindrance from substituents |
Key Observations :
Physicochemical Properties
- Acidity: The methoxy group (electron-withdrawing) in 4-Ethyl-2-methoxyhexanoic acid may enhance acidity compared to 2-EHA (pKa ~4.8 for 2-EHA ).
- Boiling Point/Solubility : Higher molecular weight and polarity suggest a higher boiling point and better water solubility than 2-EHA but lower than hydroxymethyl analogs .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
